Cas no 2229262-69-3 (2-(1-ethyl-1H-pyrazol-3-yl)-1-methylpiperazine)

• Product Name: 2-(1-ethyl-1H-pyrazol-3-yl)-1-methylpiperazine
• CAS No: 2229262-69-3
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6335750
• PubChem ID: 165614317
• Update Time: 2025-05-20

2-(1-ethyl-1H-pyrazol-3-yl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-3-yl)-1-methylpiperazine
• 2229262-69-3
• EN300-1749787

• Inchi： 1S/C10H18N4/c1-3-14-6-4-9(12-14)10-8-11-5-7-13(10)2/h4,6,10-11H,3,5,7-8H2,1-2H3
• InChI Key： VNNLZUYDWJLOKV-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1C=CN(CC)N=1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(1-ethyl-1H-pyrazol-3-yl)-1-methylpiperazine

Compound CAS No. 2229262-69-3: 2-(1-Ethyl-1H-Pyrazol-3-Yl)-1-Methylpiperazine

The compound 2-(1-Ethyl-1H-Pyrazol-3-Yl)-1-Methylpiperazine, identified by the CAS registry number 2229262-69-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperazine ring with a substituted pyrazole moiety. The integration of these functional groups offers a versatile platform for exploring its reactivity, stability, and potential utility in drug design and material science.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazoles and piperazines in medicinal chemistry. The pyrazole ring, known for its aromaticity and ability to form hydrogen bonds, is often utilized in designing bioactive molecules. Similarly, the piperazine ring is renowned for its ability to act as a scaffold in creating diverse pharmacophores. The combination of these two groups in 2-(1-Ethyl-1H-Pyrazol-3-Yl)-1-Methylpiperazine creates a molecule with intriguing properties that warrant further investigation.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. Such advancements underscore the importance of continuous innovation in synthetic methodologies to meet the demands of modern drug discovery.

The application of 2-(1-Ethyl-1H-Pyrazol-3-Yl)-1-Methylpiperazine extends beyond traditional pharmaceuticals. Recent findings suggest its potential as a building block in constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen-rich structure of this compound makes it an ideal candidate for coordinating metal ions, which is crucial for the development of porous materials with applications in gas storage and catalysis.

In the field of pharmacology, this compound has shown promise as a lead molecule for developing drugs targeting various therapeutic areas. For example, studies have demonstrated its ability to modulate enzyme activity and influence cellular signaling pathways. These properties make it a valuable asset in early-stage drug discovery programs aimed at addressing unmet medical needs.

The toxicity profile of 2-(1-Ethyl-1H-Pyrazol-3-Yl)-1-Methylpiperazine has also been evaluated in preclinical models. Initial results indicate that it exhibits low acute toxicity, which is encouraging for its potential use in therapeutic applications. However, further studies are required to fully understand its long-term effects and mechanisms of action.

In conclusion, the compound CAS No. 2229262-69-3, or 2-(1-Ethyl-1H-Pyrazol-3-Yl)-1-Methylpiperazine, represents a fascinating example of how structural diversity can lead to multifaceted applications in chemistry and pharmacology. With ongoing research uncovering new insights into its properties and potential uses, this compound stands at the forefront of scientific innovation.